Cas no 606935-22-2 (3-butanoyl-1,3-thiazolidine-4-carboxylic Acid)

3-Butanoyl-1,3-thiazolidine-4-carboxylic acid is a thiazolidine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure combines a butanoyl group with a thiazolidine-4-carboxylic acid scaffold, offering versatility as a building block for heterocyclic compounds. The presence of both carbonyl and carboxylic acid functional groups enables participation in condensation, amidation, and other key reactions. This compound may serve as an intermediate in the development of bioactive molecules, particularly those targeting metabolic or enzymatic pathways. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory settings. Further research is ongoing to explore its reactivity profile and potential applications in medicinal chemistry.
3-butanoyl-1,3-thiazolidine-4-carboxylic Acid structure
606935-22-2 structure
Product Name:3-butanoyl-1,3-thiazolidine-4-carboxylic Acid
CAS No:606935-22-2
MF:C8H13NO3S
MW:203.258721113205
CID:3313018
PubChem ID:17978710
Update Time:2025-10-29

3-butanoyl-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-THIAZOLIDINECARBOXYLIC ACID, 3-(1-OXOBUTYL)-
    • AKOS000176599
    • SCHEMBL6052009
    • AKOS026729315
    • 3-butanoyl-1,3-thiazolidine-4-carboxylicacid
    • GZA93522
    • G21314
    • 3-butanoyl-1,3-thiazolidine-4-carboxylic acid
    • 606935-22-2
    • Z316101404
    • EN300-66340
    • 3-butanoyl-1,3-thiazolidine-4-carboxylic Acid
    • Inchi: 1S/C8H13NO3S/c1-2-3-7(10)9-5-13-4-6(9)8(11)12/h6H,2-5H2,1H3,(H,11,12)
    • InChI Key: MFGCZLZGUBTUTK-UHFFFAOYSA-N
    • SMILES: S1CN(C(CCC)=O)C(C(=O)O)C1

Computed Properties

  • Exact Mass: 203.06161445Da
  • Monoisotopic Mass: 203.06161445Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.9Ų

3-butanoyl-1,3-thiazolidine-4-carboxylic Acid Pricemore >>

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